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‘ Compound of Interest

Compound Name: 3-(2-Methoxyethyl)azetidine
CAS No.: 942400-29-5
Cat. No.: B1428683

Get Quote

This guide provides an in-depth technical overview of 3-(2-Methoxyethyl)azetidine, a heterocyclic building block of increasing importance in medicin
beyond a standard Material Safety Data Sheet (MSDS) to offer a comprehensive synthesis of its chemical properties, safety protocols, reactivity, and

Introduction: The Emerging Role of a Strained Scaffold

Azetidines, four-membered nitrogen-containing heterocycles, have become vital motifs in drug discovery.[1][2] Their unique structural features, includ
advantageous pharmacokinetic properties such as improved solubility and metabolic stability.[1][3] 3-(2-Methoxyethyl)azetidine (CAS No. 942400-2
further enhance solubility and provides a potential point for metabolic activity or hydrogen bonding, making it a valuable building block for exploring n

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to its effective use in a research setting.

Property Value

CAS Number 942400-29-5

Molecular Formula CeH13NO

Molecular Weight 115.18 g/mol

Appearance Liquid

Purity >96%

InChl Key LVMHSYVPSYTPQK-UHFFFAOYSA-N
SMILES COCCCICNC1

Hazard Identification and Toxicology

Based on the Globally Harmonized System (GHS), 3-(2-Methoxyethyl)azetidine is classified with the following hazards:
e GHS Pictogram: GHS07 (Harmful)
» Signal Word: Warning[6]
» Hazard Statements:
o H302: Harmful if swallowed.[6]

o H315: Causes skin irritation.[6]
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o H319: Causes serious eye irritation.[6]
o H335: May cause respiratory irritation.[6]

While specific LD50 or comprehensive toxicological studies for this exact molecule are not readily available in the public domain, the hazard classifice
evaluation is crucial for any novel compound intended for therapeutic use.[8] The parent azetidine ring can be corrosive and flammable, and derivativ

Safe Handling, Storage, and Emergency Protocols

The causality behind these protocols is to minimize exposure and mitigate risks associated with the compound's hazardous properties.

Personal Protective Equipment (PPE) and Engineering Controls
A self-validating system of protection involves both equipment and environment. Always work within a certified chemical fume hood to control vapor ir
« Eye/Face Protection: Wear chemical safety goggles and a face shield.

« Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat. Wash hands thoroughly after handling.

» Respiratory Protection: If working outside a fume hood or in case of a spill, use a NIOSH-approved respirator with an appropriate cartridge.
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Caption: Required PPE and engineering controls for safe handling.

Storage and Stability

« Storage Conditions: Store at 4°C, protected from light. Keep the container tightly closed in a dry, cool, and well-ventilated place.[10]

« Incompatible Materials: Avoid strong oxidizing agents and strong acids.[10]

First Aid and Emergency Procedures

« If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.
« In Case of Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of water. If skin irritation occurs, seek r

« In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye
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« If Swallowed: Rinse mouth and seek immediate medical attention.[6] Do not induce vomiting.[10]
Reactivity and Synthetic Applications
The strained four-membered ring of azetidines makes them valuable synthetic intermediates.[11][12] This ring system is more stable than the highly r

3-(2-Methoxyethyl)azetidine is primarily used as a building block in substitution reactions. The secondary amine of the azetidine ring is a nucleophil

Representative Synthetic Protocol: N-Arylation

This protocol describes a typical palladium-catalyzed Buchwald-Hartwig amination, a common method for forming C-N bonds.

Step 1: Reaction Setup

+ To an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen), add the aryl halide (1.0 eq), 3-(2-Methoxyethyl)azetidine (1.2 eq), a p:
Step 2: Solvent Addition

* Add anhydrous, degassed solvent (e.g., Toluene or Dioxane) to the flask.

Step 3: Reaction

« Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or L
Step 4: Workup

« Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

Step 5: Purification

« Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chro
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Caption: General scheme for N-arylation of 3-(2-Methoxyethyl)azetidine.
Applications in Drug Discovery and Development
The azetidine motif is present in several FDA-approved drugs, including baricitinib and cobimetinib, where it enhances metabolic stability and receptc
« Central Nervous System (CNS) Agents: Azetidine derivatives have been synthesized and evaluated as potential antidepressants and triple reuptak
« Antibacterial Agents: The azetidine ring, when combined with other pharmacophores like quinolones, has yielded compounds with potent antibacte
» Bioisosteric Replacement: The unique geometry of the azetidine ring allows it to serve as a bioisostere for other common saturated heterocycles, o

The incorporation of 3-(2-Methoxyethyl)azetidine into drug candidates leverages its ability to confer favorable properties, making it a building block
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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